6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one

• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 6,7-dimethoxy-2-(4-methylphenyl)-1,9b-dihydropyrazolo[1,5-b]isoindol-5-one
• InChI: InChI=1S/C19H18N2O3/c1-11-4-6-12(7-5-11)14-10-15-13-8-9-16(23-2)18(24-3)17(13)19(22)21(15)20-14/h4-9,15H,10H2,1-3H3
• InChI Key: QPVCGTWYQJIBMH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C3=O)C(=C(C=C4)OC)OC

Description

6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one, also known as DPI, is a synthetic compound used for research purposes. It belongs to the class of pyrazoloisoindole derivatives and has a molecular formula of C20H21N3O3. DPI is a potent and selective inhibitor of protein kinase C (PKC) and has been extensively studied for its role in various biological processes.

Mechanism of Action

6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one acts as a competitive inhibitor of PKC by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream targets and leads to the inhibition of PKC activity. 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has been shown to inhibit the activity of all PKC isoforms, including conventional, novel, and atypical isoforms.
Biochemical and Physiological Effects
6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one in lab experiments is its high selectivity for PKC. This allows researchers to study the specific role of PKC in various biological processes. However, 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has been shown to have off-target effects on other kinases, which can complicate the interpretation of results. Additionally, 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has poor solubility in aqueous solutions, which can limit its use in certain experimental setups.

Future Directions

There are several future directions for research involving 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one. One area of interest is the development of more selective PKC inhibitors that can target specific isoforms of the kinase. Another area of interest is the use of 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one in combination with other therapeutic agents for the treatment of cancer and inflammatory diseases. Finally, there is a need for more studies to investigate the off-target effects of 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one and to develop strategies to minimize these effects.

Synthesis Methods

The synthesis of 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one involves a multi-step process starting from commercially available starting materials. The first step involves the reaction of 4-methylphenylhydrazine with ethyl 4-chloroacetoacetate to form 4-methylphenylhydrazine acetoacetate. This intermediate is then reacted with 2,3-dimethoxybenzaldehyde to form the pyrazoloisoindole ring system. The final step involves the oxidation of the pyrazoloisoindole intermediate with potassium permanganate to form 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one.

Scientific Research Applications

6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has been widely used in scientific research to study the role of PKC in various biological processes. PKC is a family of serine/threonine kinases that play a critical role in cell signaling, proliferation, differentiation, and apoptosis. 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has been shown to inhibit the activity of PKC in a dose-dependent manner, making it a valuable tool for studying the role of PKC in various cellular processes.